Cas no 923120-63-2 (N-cyclohexyl-3-fluoro-4-methylbenzamide)

• Product Name: N-cyclohexyl-3-fluoro-4-methylbenzamide
• CAS No: 923120-63-2
• MF: C₁₄H₁₈FNO
• MW: 235.29722738266
• CID: 5074484
• Update Time: 2026-03-01

N-cyclohexyl-3-fluoro-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-3-fluoro-4-methylbenzamide
• Z116342768

• Inchi： 1S/C14H18FNO/c1-10-7-8-11(9-13(10)15)14(17)16-12-5-3-2-4-6-12/h7-9,12H,2-6H2,1H3,(H,16,17)
• InChI Key： LMGJHMPAGWMSLV-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(NC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-cyclohexyl-3-fluoro-4-methylbenzamide

Recent Advances in the Study of N-cyclohexyl-3-fluoro-4-methylbenzamide (CAS: 923120-63-2)

N-cyclohexyl-3-fluoro-4-methylbenzamide (CAS: 923120-63-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and agrochemical industries. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activity, synthetic pathways, and potential therapeutic benefits. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of N-cyclohexyl-3-fluoro-4-methylbenzamide, with particular emphasis on improving yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for industrial applications.

In the realm of biological activity, N-cyclohexyl-3-fluoro-4-methylbenzamide has shown promising results in preliminary screenings for antimicrobial and anti-inflammatory properties. In vitro studies have demonstrated its efficacy against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), a major concern in clinical settings. Additionally, the compound has exhibited potential as an anti-inflammatory agent, with mechanisms of action that involve the modulation of key signaling pathways such as NF-κB and MAPK.

Further investigations into the pharmacokinetics and pharmacodynamics of N-cyclohexyl-3-fluoro-4-methylbenzamide are underway, with the aim of elucidating its absorption, distribution, metabolism, and excretion (ADME) profiles. Early findings suggest that the compound has favorable bioavailability and stability, making it a viable candidate for further drug development. However, more extensive in vivo studies are required to confirm these observations and assess any potential toxicity or side effects.

The potential applications of N-cyclohexyl-3-fluoro-4-methylbenzamide extend beyond human medicine. In the agrochemical sector, researchers are exploring its use as a novel pesticide or herbicide. Preliminary data indicate that the compound may disrupt essential metabolic pathways in pests and weeds, offering a new tool for crop protection. These findings are particularly relevant in the context of increasing resistance to existing agrochemicals and the need for sustainable alternatives.

In conclusion, N-cyclohexyl-3-fluoro-4-methylbenzamide (CAS: 923120-63-2) represents a compound of significant interest in both the pharmaceutical and agrochemical industries. Recent advancements in its synthesis, characterization, and biological evaluation have laid the groundwork for further research and development. As studies continue to uncover its full potential, this compound may soon find its place among the next generation of therapeutic and agrochemical agents.